Cas no 500539-08-2 (6-Chloro-9-isopropyl-9H-purine)

6-Chloro-9-isopropyl-9H-purine structure
500539-08-2 structure
Product Name:6-Chloro-9-isopropyl-9H-purine
CAS No:500539-08-2
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD07440137
CID:829646
PubChem ID:414634
Update Time:2025-04-19

6-Chloro-9-isopropyl-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-9-isopropyl-9H-purine
    • 6-chloro-9-(1-methylethyl)-9H-Purine
    • 6-chloro-9-propan-2-ylpurine
    • 9H-PURINE, 6-CHLORO-9-(1-METHYLETHYL)-
    • 6-chloro-9-isopropylpurine
    • 9-isopropyl-6-chloro-9H-purine
    • AC1L9823
    • F2124-0080
    • BS-52966
    • MFCD07440137
    • Z1198173382
    • 6-chloro-9-(propan-2-yl)-9H-purine
    • RZIIMNOJHLWYNA-UHFFFAOYSA-N
    • EN300-8083999
    • CS-0154201
    • DTXSID10328863
    • SCHEMBL2475932
    • AKOS000320483
    • 500539-08-2
    • DB-014636
    • MDL: MFCD07440137
    • Inchi: 1S/C8H9ClN4/c1-5(2)13-4-12-6-7(9)10-3-11-8(6)13/h3-5H,1-2H3
    • InChI Key: RZIIMNOJHLWYNA-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(C=N2)C(C)C

Computed Properties

  • Exact Mass: 196.05177
  • Monoisotopic Mass: 196.0515740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

6-Chloro-9-isopropyl-9H-purine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD210722-100mg
6-Chloro-9-isopropyl-9H-purine
500539-08-2 95%
100mg
¥421.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD210722-250mg
6-Chloro-9-isopropyl-9H-purine
500539-08-2 95%
250mg
¥619.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD210722-1g
6-Chloro-9-isopropyl-9H-purine
500539-08-2 95%
1g
¥1358.0 2024-04-18
TRC
C276651-100mg
6-chloro-9-isopropyl-9h-purine
500539-08-2
100mg
$ 95.00 2022-03-28
TRC
C276651-500mg
6-chloro-9-isopropyl-9h-purine
500539-08-2
500mg
$ 365.00 2022-03-28
TRC
C276651-1g
6-chloro-9-isopropyl-9h-purine
500539-08-2
1g
$ 570.00 2022-03-28
Alichem
A449040678-1g
6-Chloro-9-isopropyl-9H-purine
500539-08-2 95%
1g
$691.53 2023-09-01
Alichem
A449040678-5g
6-Chloro-9-isopropyl-9H-purine
500539-08-2 95%
5g
$1870.00 2023-09-01
Chemenu
CM138510-5g
6-chloro-9-isopropyl-9H-purine
500539-08-2 95%
5g
$518 2021-08-05
eNovation Chemicals LLC
D683421-1g
6-chloro-9-isopropyl-9H-purine
500539-08-2 95%
1g
$365 2024-05-24
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.